3-(4-Fluoro-2-methylphenyl)thiolan-3-ol

• IUPAC Name: 3-(4-fluoro-2-methylphenyl)thiolan-3-ol
• InChI: InChI=1S/C11H13FOS/c1-8-6-9(12)2-3-10(8)11(13)4-5-14-7-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key: HHOJNGACFGMBQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2(CCSC2)O
• Molecular Formula: C11H13FOS
• Molecular Weight: 212.29 g/mol

Description

3-(4-Fluoro-2-methylphenyl)thiolan-3-ol is a fluorinated heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted with a hydroxyl (-OH) group at the 3-position and a 4-fluoro-2-methylphenyl group. The thiolane ring, a five-membered sulfur-containing ring, imparts unique electronic and steric properties, making the compound of interest in medicinal chemistry and materials science.

The presence of both fluorine and sulfur in the structure suggests enhanced metabolic stability and bioavailability, traits commonly sought in drug design.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences between 3-(4-Fluoro-2-methylphenyl)thiolan-3-ol and related compounds from the evidence:

Compound Name	Core Structure	Functional Groups	Molecular Formula	Key Features	Reference
3-(4-Fluoro-2-methylphenyl)thiolan-3-ol	Thiolane (5-membered S-ring)	-OH, 4-Fluoro-2-methylphenyl	C₁₀H₁₁FOS (inferred)	Sulfur enhances polarizability; -OH enables hydrogen bonding
3-(4-Fluoro-2-methylphenyl)azetidin-3-ol	Azetidine (4-membered N-ring)	-OH, 4-Fluoro-2-methylphenyl	C₁₀H₁₂FNO	Smaller ring strain; nitrogen introduces basicity
3-(4-Fluoro-2-methylphenyl)benzaldehyde	Benzene	Aldehyde (-CHO), 4-Fluoro-2-methylphenyl	C₁₄H₁₁FO	Planar aromatic system; aldehyde reactive in condensations
2-Fluoro-5-(4-fluorophenyl)pyridine	Pyridine	Fluorine substituents	C₁₁H₆F₂N	Electron-deficient ring; potential for π-π stacking

Key Observations :

• Ring Size and Heteroatoms : The thiolane ring’s larger size (vs. azetidine) reduces steric strain but increases conformational flexibility. Sulfur’s lower electronegativity compared to nitrogen (azetidine) may alter solubility and reactivity .
• Functional Groups : The hydroxyl group in thiolan-3-ol and azetidin-3-ol enables hydrogen bonding, critical for target binding in drug candidates. In contrast, the benzaldehyde derivative’s aldehyde group is more reactive but less stable in physiological conditions .